Cas no 204981-54-4 (Benzoic acid, 2-iodo-4-(trifluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-iodo-4-(trifluoromethyl)-, ethyl ester
• CAS No: 204981-54-4
• MF: C₁₀H₈F₃IO₂
• MW: 344.069005966187
• MDL: MFCD12974236
• CID: 3896898
• PubChem ID: 18431635
• Update Time: 2025-04-22

Benzoic acid, 2-iodo-4-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-4-(trifluoromethyl)-, ethyl ester
• Ethyl 2-iodo-4-(trifluoromethyl)benzoate
• SCHEMBL7001729
• MFCD12974236
• 2-iodo-4-trifluoromethylbenzoic acid ethyl ester
• ethyl 2-iodo-4-trifluoromethyl-benzoate
• ethyl 2-iodo4-trifluoromethyl-benzoate
• 204981-54-4
• AKOS017343360
• F81953

• MDL： MFCD12974236
• Inchi： 1S/C10H8F3IO2/c1-2-16-9(15)7-4-3-6(5-8(7)14)10(11,12)13/h3-5H,2H2,1H3
• InChI Key： YULOSWFIJROSMH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 343.95211g/mol
• Monoisotopic Mass: 343.95211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų